N-(4-Methoxybenzyl)glycine
Overview
Description
N-(4-Methoxybenzyl)glycine, also known as MBG, is a compound that has gained significant attention in the field of neuroscience due to its potential therapeutic applications. MBG is a synthetic derivative of glycine, an amino acid that acts as an inhibitory neurotransmitter in the central nervous system.
Scientific Research Applications
Chemical Properties and Synthesis
“N-(4-Methoxybenzyl)glycine” is a chemical compound with the molecular formula C10H13NO3 . It is a solid at room temperature and has a molecular weight of 195.22 . The compound is used in various scientific research applications due to its unique properties .
Use in Solid-Phase Synthesis
“N-(4-Methoxybenzyl)glycine” is used in the solid-phase synthesis of N-substituted glycine oligomers, also known as α-peptoids . These are oligomeric synthetic polymers that are becoming valuable tools in the biosciences . They are of particular interest for their applications in exploring peptoid secondary structures and drug design .
Role in Drug Development
“N-(4-Methoxybenzyl)glycine” has been investigated for its role in drug development. It is particularly relevant in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.
Use in Peptoid Chemistry
“N-(4-Methoxybenzyl)glycine” is used in peptoid chemistry . Peptoids are synthetic polymers that are becoming a valuable molecular tool in the biosciences . They have highly variable backbone and side-chain chemistry possibilities .
Use in Molecular Biological Tools
“N-(4-Methoxybenzyl)glycine” is used as a molecular biological tool . It has applications in medicinal chemistry .
Use in Nanostructured Materials, Catalysis, and Sensors
“N-(4-Methoxybenzyl)glycine” has applications in the creation of nanostructured materials, catalysis, and sensors . This underscores the considerable untapped potential for “N-(4-Methoxybenzyl)glycine” in various scientific fields .
Mechanism of Action
Target of Action
N-(4-Methoxybenzyl)glycine, also known as NSL-CG, has been identified to work against two major targets of SARS CoV-2, namely replication-transcription and RNA dependent polymerase . These targets play a crucial role in the replication and transcription of the virus, making them key points of intervention for antiviral drugs .
Mode of Action
The compound interacts with its targets through a process of molecular docking . This involves the compound binding to the active sites of the target proteins, thereby inhibiting their function . The exact nature of these interactions and the resulting changes at a molecular level are subject to ongoing research.
Biochemical Pathways
By inhibiting these pathways, the compound prevents the virus from replicating and transcribing its genetic material, thereby halting its lifecycle .
Result of Action
The primary result of N-(4-Methoxybenzyl)glycine’s action is the inhibition of SARS CoV-2 replication and transcription . This can potentially halt the progression of the virus within the host organism.
properties
IUPAC Name |
2-[(4-methoxyphenyl)methylamino]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-14-9-4-2-8(3-5-9)6-11-7-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEOHOHDWOLGNLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80306956 | |
Record name | N-(4-Methoxybenzyl)glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80306956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20839-78-5 | |
Record name | 20839-78-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=184721 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(4-Methoxybenzyl)glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80306956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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